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Compound of Interest |

Compound Name: N-ethyl-N-methylpropan-2-amine
CAS No.: 39198-07-7
Cat. No.: B14665218
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structural analogues of N-ethyl-N-
methylpropan-2-amine, focusing on their physicochemical and pharmacological properties.
Due to the limited availability of direct comparative studies, this document synthesizes available
data for individual analogues and presents it in a structured format. The information is intended
to aid researchers in understanding the structure-activity relationships within this chemical
class.

Introduction

N-ethyl-N-methylpropan-2-amine is a tertiary amine with a simple aliphatic structure. Its
structural analogues, characterized by variations in the N-alkyl and isopropyl backbone, are of
interest in medicinal chemistry and pharmacology. This guide focuses on three representative
analogues for which some experimental data is available:

e N-ethyl-N-methylpropan-2-amine (Parent Compound)

o N-propyl-N-isopropylamine
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e N-isopropylbenzylamine

Physicochemical Properties

A summary of the key physicochemical properties of N-ethyl-N-methylpropan-2-amine and its
selected analogues is presented in Table 1. These properties are crucial for predicting the
absorption, distribution, metabolism, and excretion (ADME) profiles of these compounds.

N-ethyl-N- N-
N-propyl-N- . .
Property methylpropan-2- ) . isopropylbenzylami
. isopropylamine
amine ne
Molecular Formula CeHisN CeHisN Ci1oH1sN
Molecular Weight 101.19 g/mol 101.19 g/mol 149.23 g/mol
N-ethyl-N- N-propyl-N-(propan-2-  N-benzylpropan-2-
IUPAC Name Yy | propyl-N-(p .IO . ylprop
methylpropan-2-amine  yl)propan-1l-amine amine
CAS Number 39198-07-7 21968-17-2 102-97-6
Boiling Point Not available 102.9 °C[1] Not available
Density Not available 0.739 g/cm3[1] Not available
LogP (Predicted) 14 15 Not available

Pharmacological Properties

The pharmacological activities of these analogues differ significantly based on their structural
modifications.

N-propyl-N-isopropylamine

This compound is described as a beta-blocker used in the treatment of hypertension.[1][2] It is
suggested to inhibit the synthesis of catecholamines like adrenaline, noradrenaline, and
dopamine by blocking beta-adrenergic receptors in the sympathetic nervous system.[1][2]
However, specific quantitative data on its receptor binding affinity (Ki) or functional activity
(IC50) at beta-adrenergic receptors is not readily available in the reviewed literature.
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N-isopropylbenzylamine

N-isopropylbenzylamine has been investigated for its stimulant-like and reinforcing effects. It
has been used as a substitute for methamphetamine in illicit markets.[3]

In Vivo Studies:

o Conditioned Place Preference (CPP): N-isopropylbenzylamine at a dose of 3 mg/kg induced
significant conditioned place preference in mice, an effect comparable to 1 mg/kg of
methamphetamine, suggesting rewarding properties.[4][5]

o Locomotor Activity: Acute administration of 10 mg/kg N-isopropylbenzylamine increased
locomotor activity in rats. However, it is less potent than methamphetamine in inducing
psychomotor stimulation.[4][5]

o Self-Administration: Rats acquired N-isopropylbenzylamine self-administration, indicating it
has reinforcing effects. However, it is a less potent reinforcer than methamphetamine.[4][5]

In Vitro Toxicity:

» N-isopropylbenzylamine has been shown to induce toxicity in neuronal cell lines (SN4741,
SH-SY5Y, and PC12) with IC50 values around 1-3 mM.[6][7]

e |ts toxicity is associated with an increase in intracellular nitric oxide (NO) levels and
activation of neuronal nitric oxide synthase (nNOS).[6][7]

Monoamine Transporter Affinity:

Despite its structural similarity to methamphetamine, a known monoamine transporter
substrate, the binding affinities (Ki) and functional activities (EC50) of N-isopropylbenzylamine
at the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter
(SERT) are currently unknown, representing a significant gap in its pharmacological profile.[4]

[6]

N-ethyl-N-methylpropan-2-amine

There is a notable lack of publicly available pharmacological data for the parent compound, N-
ethyl-N-methylpropan-2-amine. Further research is required to characterize its biological
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activity.

Experimental Protocols

Detailed experimental protocols for the specific analogues discussed are not readily available.
However, the following sections describe standard methodologies for assessing the observed
pharmacological effects.

Beta-Adrenergic Receptor Binding Assay (General
Protocol)

This protocol is a general method for determining the binding affinity of a compound to beta-
adrenergic receptors.

Objective: To determine the equilibrium dissociation constant (Ki) of a test compound for beta-
adrenergic receptors.

Materials:

Cell membranes expressing the target beta-adrenergic receptor subtype (e.g., 1 or (32).

Radiolabeled antagonist (e.g., [3H]-Dihydroalprenolol).

Unlabeled test compound (e.g., N-propyl-N-isopropylamine).

Assay buffer (e.g., 50 mM Tris-HCI, 10 mM MgClz, pH 7.4).

Glass fiber filters.

Scintillation cocktail and counter.

Procedure:

e Incubation: In a 96-well plate, combine the cell membranes, a fixed concentration of the
radiolabeled antagonist, and varying concentrations of the unlabeled test compound.

o Equilibration: Incubate the mixture at a specific temperature (e.g., 25°C) for a sufficient time
to reach equilibrium.
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o Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound
from free radioligand.

e Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound
radioligand.

o Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the
radioactivity using a scintillation counter.

o Data Analysis: Determine the IC50 value (the concentration of the test compound that
inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the
Cheng-Prusoff equation.

Conditioned Place Preference (CPP) Protocol (General)

This protocol describes a standard method for assessing the rewarding or aversive properties
of a drug.

Objective: To determine if a test compound has rewarding properties by measuring the
preference of an animal for an environment previously paired with the compound.

Apparatus: A two-chambered apparatus with distinct visual and tactile cues in each chamber.
Procedure:

» Pre-Conditioning (Baseline Preference): On day 1, allow the animal to freely explore both
chambers for a set period (e.g., 15 minutes) to determine any initial preference for one
chamber over the other.

o Conditioning (Days 2-5):

o On alternate days, administer the test compound (e.g., N-isopropylbenzylamine) and
confine the animal to one chamber for a set period (e.g., 30 minutes).

o On the other days, administer a vehicle control (e.g., saline) and confine the animal to the
other chamber for the same duration.
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o Test Day (Day 6): Allow the animal to freely explore both chambers in a drug-free state.
Record the time spent in each chamber.

o Data Analysis: An increase in the time spent in the drug-paired chamber on the test day
compared to the pre-conditioning baseline indicates a conditioned place preference and
suggests the drug has rewarding properties.

Nitric Oxide Synthase (NOS) Activity Assay (General
Protocol)

This protocol outlines a general method for measuring NOS activity in cell lysates.
Objective: To determine the effect of a test compound on the activity of nitric oxide synthase.
Materials:

e Cell lysate containing NOS.

e L-arginine (NOS substrate).

 NADPH (cofactor).

o Griess Reagent (for colorimetric detection of nitrite).

« Nitrite standard solution.

e Microplate reader.

Procedure:

o Sample Preparation: Prepare cell lysates from cells treated with the test compound (e.g., N-
isopropylbenzylamine) or a vehicle control.

e Reaction Incubation: In a 96-well plate, incubate the cell lysate with L-arginine and NADPH
at 37°C to allow for the production of nitric oxide, which is rapidly converted to nitrite and
nitrate.
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 Nitrate Reduction (Optional but recommended): Add nitrate reductase to convert any nitrate
to nitrite for total NO production measurement.

o Colorimetric Reaction: Add Griess Reagent to the wells. This reagent reacts with nitrite to
produce a colored product.

o Measurement: Measure the absorbance at 540 nm using a microplate reader.

» Data Analysis: Quantify the amount of nitrite produced by comparing the absorbance to a
nitrite standard curve. An increase in nitrite production in the presence of the test compound
suggests an increase in NOS activity.

Visualizations

The following diagrams illustrate key concepts related to the pharmacology of these
compounds.

Structure-Activity Relationship

N-Benzylation . .
N-isopropylbenzylamine
N-ethyl-N-methylpropan-2-amine

N-Alkyl Chain Elongation

N-propyl-N-isopropylamine

Click to download full resolution via product page

Caption: Structural modifications from the parent compound.
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Proposed Mechanism of N-isopropylbenzylamine Toxicity

N-isopropylbenzylamine

Activates
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Click to download full resolution via product page

Caption: Toxicity pathway of N-isopropylbenzylamine.

Conditioned Place Preference Experimental Workflow

Days 2-5: Conditioning Day 6: Test
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Caption: Workflow for Conditioned Place Preference.

Conclusion
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This guide provides a comparative overview of the structural analogues of N-ethyl-N-
methylpropan-2-amine based on currently available data. Significant gaps in the
pharmacological profiles of these compounds exist, particularly the lack of quantitative receptor
binding and functional activity data for N-ethyl-N-methylpropan-2-amine and N-propyl-N-
iIsopropylamine, and the unknown monoamine transporter affinities of N-isopropylbenzylamine.
Further research is warranted to fully elucidate the structure-activity relationships within this
class of compounds and to understand their therapeutic potential and toxicological risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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